Cas no 2228163-35-5 (1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228163-35-5
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 6482647
• PubChem ID: 165643948
• Update Time: 2025-06-08

1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid
• 2228163-35-5
• EN300-1922356

• Inchi： 1S/C10H9BrO3/c11-6-2-1-3-7(12)8(6)10(4-5-10)9(13)14/h1-3,12H,4-5H2,(H,13,14)
• InChI Key： XRFWUPCTRGJSMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C1(C(=O)O)CC1)O

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228163-35-5)

1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228163-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their unique structural properties and broad applications in drug discovery. The presence of both a bromine substituent and a hydroxyl group on the phenyl ring makes this molecule a versatile intermediate for synthesizing more complex derivatives.

In recent years, the demand for halogenated aromatic compounds like 1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound's cyclopropane ring contributes to its metabolic stability, a critical factor in drug design.

The synthesis of CAS No. 2228163-35-5 typically involves multi-step organic reactions, including cyclopropanation and halogenation. Its carboxylic acid functionality allows for further derivatization, such as amide coupling or esterification, which is frequently exploited in medicinal chemistry. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structure, ensuring compliance with industry standards.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under investigation, reflecting the broader trend toward green chemistry. Regulatory agencies emphasize the need for sustainable synthesis routes, prompting researchers to explore catalytic methods to minimize waste. This aligns with the 12 Principles of Green Chemistry, a hot topic in academic and industrial circles.

In the context of AI-driven drug discovery, 1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid has been flagged in computational screenings as a candidate for fragment-based drug design. Machine learning models predict its compatibility with various biological targets, accelerating hit identification. Such applications resonate with the increasing integration of artificial intelligence in life sciences.

For suppliers and manufacturers, ensuring the batch-to-batch consistency of CAS No. 2228163-35-5 is paramount. Quality control protocols often include chiral purity assessments, as the compound's stereochemistry can influence its pharmacological activity. This is particularly relevant given the rising demand for enantiomerically pure intermediates in API production.

In summary, 1-(2-bromo-6-hydroxyphenyl)cyclopropane-1-carboxylic acid represents a critical tool in modern chemical research. Its multifaceted applications—from drug development to material science—highlight its importance in advancing scientific innovation. As the industry shifts toward sustainable and data-driven approaches, this compound is poised to remain a focal point of interdisciplinary studies.